5-phenyl-4-[4-(phenylsulfonyl)-1-piperazinyl]thieno[2,3-d]pyrimidine

• IUPAC Name: 4-[4-(benzenesulfonyl)piperazin-1-yl]-5-phenylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C22H20N4O2S2/c27-30(28,18-9-5-2-6-10-18)26-13-11-25(12-14-26)21-20-19(17-7-3-1-4-8-17)15-29-22(20)24-16-23-21/h1-10,15-16H,11-14H2
• InChI Key: XZXBAAWRWCXHFG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C3C(=CSC3=NC=N2)C4=CC=CC=C4)S(=O)(=O)C5=CC=CC=C5
• Molecular Formula: C22H20N4O2S2
• Molecular Weight: 436.6 g/mol

Description

5-Phenyl-4-[4-(phenylsulfonyl)-1-piperazinyl]thieno[2,3-d]pyrimidine is a chemical compound with the linear formula C22H20N4S. It has a molecular weight of 372.496. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is defined by its linear formula: C22H20N4S. Unfortunately, the specific structural details or a visual representation of the molecule were not found in the sources retrieved.

Scientific Research Applications

Anticancer Activity

. These derivatives exert their anticancer effects through various mechanisms, one of which involves inhibiting protein kinases—an essential class of enzymes that regulate cell growth, differentiation, migration, and metabolism. Researchers have explored the structure-activity relationships of these compounds to enhance their selectivity as anticancer agents.

Antibacterial Properties

In a study involving fluoroquinolone derivatives, a 7-[(benzenesulfonyl)carbopiperazin-1-yl] derivative demonstrated promising growth inhibition against ciprofloxacin-resistant Pseudomonas aeruginosa (CRPA). Its minimum inhibitory concentration (MIC) was as low as 16 μg/mL, making it 16-fold more potent than ciprofloxacin. .

Therapeutic Applications

Piperazine derivatives, including those containing 4-(carbopiperazin-1-yl)piperazinyl moieties, find applications in various therapeutic areas. .

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The company does not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Mechanism of Action

Target of Action

Thienopyrimidine derivatives, a class to which this compound belongs, have been reported to inhibit various enzymes, including protein kinases .

Mode of Action

Thienopyrimidine derivatives are known to interact with their targets by binding to the active site of the enzyme, thereby inhibiting its function .

Biochemical Pathways

Thienopyrimidine derivatives have been reported to affect several biochemical pathways. For instance, they can inhibit the PI3K/Akt signaling pathway, which is often deregulated in various types of tumors . They can also inhibit the cyclin-dependent kinase 4 (CDK4), which plays a crucial role in cell cycle regulation .

Pharmacokinetics

The compound’s molecular weight (372496) and predicted properties such as boiling point (5955±500 °C) and density (1274±006 g/cm3) suggest that it may have good bioavailability .

Result of Action

Thienopyrimidine derivatives have been reported to induce apoptosis in tumor cells .